4-Cyclohexylazepane hydrochloride
Overview
Description
4-Cyclohexylazepane hydrochloride is a chemical compound that is available for purchase for pharmaceutical testing . It is a type of azepane, which is a seven-membered heterocyclic compound containing nitrogen .
Molecular Structure Analysis
4-Cyclohexylazepane contains a total of 37 bonds, including 14 non-H bonds, 1 rotatable bond, 1 six-membered ring, 1 seven-membered ring, and 1 secondary amine (aliphatic) .Scientific Research Applications
Pharmaceutical Drug Development
4-Cyclohexylazepane hydrochloride: plays a crucial role in the development of pharmaceutical drugs. It is involved in the synthesis of active pharmaceutical ingredients (APIs) and can influence the crystalline form of these compounds . The crystalline form is essential as it affects the drug’s solubility, dissolution rate, stability, hygroscopicity, and toxicity profile. This compound’s role in drug development is pivotal in ensuring the efficacy and safety of pharmaceuticals.
Biopharmaceutical Stabilization
In the biopharmaceutical industry, 4-Cyclohexylazepane hydrochloride may be used to stabilize protein-based drug products during manufacturing, shipping, and storage . Proteins are susceptible to various destabilizing factors, and maintaining their stability is critical for their therapeutic effectiveness. This compound could potentially play a role in optimizing formulations to enhance the stability of these sensitive biological molecules.
Medical Research
This compound is utilized in medical research for its potential benefits in healthcare. While specific studies on 4-Cyclohexylazepane hydrochloride were not found, related compounds have been used to improve digestion and nutrient absorption, suggesting that it may have similar applications in clinical research and treatment .
Drug Delivery Systems
4-Cyclohexylazepane hydrochloride: could be investigated for its use in drug delivery systems. Its chemical properties might allow it to interact with other pharmaceutical compounds to enhance their delivery and efficacy. This includes potential roles in controlled release formulations, where the timing and dosage of drug release are critical .
Chemical Synthesis
In chemistry, 4-Cyclohexylazepane hydrochloride is a valuable intermediate in the synthesis of various chemical compounds. Its presence in the chemical inventory suggests its use in reactions requiring amines, which are fundamental building blocks in organic synthesis .
Industrial Applications
While specific industrial uses for 4-Cyclohexylazepane hydrochloride were not detailed, related hydrochlorides are used in diverse industrial applications, such as water treatment, pH regulation, and as processing aids at industrial sites . This implies that 4-Cyclohexylazepane hydrochloride could also be used in similar capacities, contributing to manufacturing processes or environmental management.
properties
IUPAC Name |
4-cyclohexylazepane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N.ClH/c1-2-5-11(6-3-1)12-7-4-9-13-10-8-12;/h11-13H,1-10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BALXOVQOKSQJLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2CCCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclohexylazepane hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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